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Compound of Interest

Compound Name: N,N-Dipropylaniline

CAS No.: 2217-07-4

Cat. No.: B1582475

Get Quote

This guide provides a comprehensive technical overview of N,N-Dipropylaniline, tailored for

researchers, chemists, and professionals in process development. We will move beyond simple

data recitation to explore the causal relationships behind its synthesis, handling, and analysis,

reflecting a field-proven, experience-driven perspective.

Core Identification and Physicochemical Properties
N,N-Dipropylaniline is a tertiary aromatic amine characterized by a benzene ring substituted

with a dipropylamino group. This structure dictates its chemical behavior, lending it moderate

basicity and making the aromatic ring susceptible to electrophilic substitution, primarily at the

para position.

Its identity and core physical properties are summarized below. These values are critical for

experimental design, dictating choices from solvent selection to purification methods like

distillation.
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Property Value Source(s)

CAS Number 2217-07-4 [1][2]

Synonyms
N-Phenyldipropylamine, di-N-

propylaniline
[3]

Molecular Formula C₁₂H₁₉N [1][2]

Molecular Weight 177.29 g/mol [1][2][3]

Appearance
Light orange to yellow-green

clear liquid

Density 0.918 g/mL [3]

Boiling Point
242 °C (at 760 mmHg); 112 °C

(at 11.3 mmHg)
[3]

Refractive Index 1.529 [3]

Sensitivity
Air Sensitive; handle under

inert gas
[4]

Synthesis Pathway: Acid-Catalyzed N-Alkylation
The primary industrial synthesis of N,N-Dipropylaniline involves the direct N-alkylation of

aniline with n-propanol. This reaction is a cornerstone of amine synthesis, but achieving high

selectivity for the tertiary amine over primary and secondary amines requires careful

optimization of reaction conditions.

A systematic study has identified the optimal parameters for this conversion using mineral acid

catalysts like H₂SO₄ and HCl.[5] The process hinges on the acid-catalyzed dehydration of n-

propanol to form a reactive intermediate (either a carbocation or a protonated alcohol poised

for Sₙ2 attack) which then alkylates the nitrogen atom of aniline.

The key challenge is managing the sequential alkylation. Aniline first reacts to form N-

propylaniline, which can then react again to yield the desired N,N-Dipropylaniline. Driving the

reaction to the tertiary amine requires a molar excess of the alkylating agent (n-propanol) and

elevated temperatures and pressures to ensure the reaction proceeds at a practical rate.
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Caption: Acid-catalyzed synthesis workflow for N,N-Dipropylaniline.

Field-Validated Synthesis Protocol
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This protocol is a self-validating system based on the optimized conditions reported in the

literature.[5] Each step includes a rationale and a checkpoint for process control.

Objective: To synthesize N,N-Dipropylaniline with a target conversion of >45%.

Materials:

Aniline (1.0 mol)

n-Propanol (3.0 mol)

Concentrated Sulfuric Acid (H₂SO₄) (0.305 mol)

High-pressure stainless steel autoclave with stirring mechanism and temperature/pressure

controls.

Sodium Hydroxide (NaOH) solution, 10% w/v

Anhydrous Magnesium Sulfate (MgSO₄)

Standard distillation apparatus

Methodology:

Reactor Charging:

Action: Charge the autoclave with aniline (1.0 mol) and n-propanol (3.0 mol). The 1:3

molar ratio is critical to favor the formation of the di-substituted product over the mono-

substituted intermediate.[5]

Action: Slowly, and with vigorous stirring, add the sulfuric acid catalyst (0.305 mol). The

addition is exothermic and must be controlled.

Checkpoint: Ensure the reactor is sealed and pressure tested according to safety

protocols.

Reaction Execution:
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Action: Heat the reactor to the optimal temperature of 245°C.

Action: The internal pressure will rise; maintain it at approximately 600 psi. This pressure

is necessary to keep the reactants in the liquid phase at this temperature, maximizing

reaction efficiency.

Action: Maintain these conditions with continuous stirring for a residence period of 2 hours.

Checkpoint: Monitor temperature and pressure. Fluctuations may indicate side reactions

or leaks. A small sample can be carefully withdrawn (if the system allows) to be analyzed

by GC to monitor the disappearance of N-propylaniline and the appearance of the desired

product.

Work-up and Isolation:

Action: Cool the reactor to room temperature. Safely vent any excess pressure.

Action: Transfer the reaction mixture to a beaker and slowly neutralize it with 10% NaOH

solution until the pH is basic (pH 9-10). This step quenches the catalyst and deprotonates

the amine salts.

Action: Transfer the mixture to a separatory funnel. The organic layer (containing the

product) will separate from the aqueous layer.

Checkpoint: Collect the organic layer. Wash it with brine (saturated NaCl solution) to

remove residual water and water-soluble impurities.

Purification:

Action: Dry the organic layer over anhydrous MgSO₄, then filter.

Action: Purify the crude product by fractional distillation under reduced pressure. The use

of vacuum is essential to lower the boiling point and prevent thermal degradation of the

product.

Checkpoint: Collect the fraction boiling at approximately 112°C/11.3 mmHg. Confirm the

purity of the collected fraction using Gas Chromatography (GC). A purity of >98% is

typically expected.
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Industrial Applications and Chemical Utility
While specific, large-scale applications for N,N-Dipropylaniline are not extensively

documented in readily available literature, its chemical nature as a tertiary aromatic amine

makes it a valuable intermediate in several areas of organic synthesis. Its utility stems from the

reactivity of the aromatic ring and the steric hindrance provided by the n-propyl groups.

Dye and Pigment Synthesis: Tertiary anilines are classical precursors for triarylmethane and

azo dyes. The nitrogen atom acts as a powerful activating and auxochromic group.

Electrophilic substitution (e.g., nitrosation followed by reduction and diazotization, or

Vilsmeier-Haack formylation) at the para position would yield functionalized intermediates for

dye coupling reactions.

Pharmaceutical and Agrochemical Intermediates: The N,N-dipropylaniline scaffold can be

incorporated into more complex molecules. The propyl groups can modify the lipophilicity

and metabolic stability of a potential active pharmaceutical ingredient (API).

Polymer Chemistry: Tertiary amines can act as catalysts or accelerators in polymerization

reactions, particularly for epoxy resins and polyurethanes. They function by facilitating the

ring-opening of epoxides or by catalyzing the reaction between isocyanates and polyols.

Safety, Handling, and Storage Protocol
N,N-Dipropylaniline is a hazardous chemical that requires strict handling protocols. It is

classified as a skin and serious eye irritant. Adherence to safety procedures is non-negotiable.

GHS Hazard Information:

Pictogram: Irritant (Exclamation Mark)

Signal Word: Warning

Hazard Statements: H315 (Causes skin irritation), H319 (Causes serious eye irritation).

Safe Handling and Emergency Workflow
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Mandatory PPE

In Case of Exposure/Spill
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Use in Reaction

Dispense Carefully

IF ON SKIN:
Wash with plenty of water

IF IN EYES:
Rinse cautiously with water

for several minutes

Waste

Dispose of Waste
(Follow Local Regulations)

Seek Medical Attention

If irritation persists Get medical advice

Absorb with inert material
(e.g., vermiculite)

Click to download full resolution via product page

Caption: Workflow for the safe handling and storage of N,N-Dipropylaniline.

Standard Operating Procedure (SOP) for Handling:

Preparation: Always work within a certified chemical fume hood. Ensure an eyewash station

and safety shower are immediately accessible.
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Personal Protective Equipment (PPE): Wear nitrile gloves, chemical safety goggles, and a

flame-retardant lab coat.

Dispensing: Ground all containers when transferring the liquid to prevent static discharge. As

the compound is air-sensitive, use techniques like cannulation or a nitrogen-flushed

glovebox for transferring sensitive reaction quantities.

Storage: Keep the container tightly closed in a dry, cool, and well-ventilated area, away from

heat, sparks, and incompatible materials like strong oxidizing agents and acids.[4] For long-

term stability, storage under an inert atmosphere (nitrogen or argon) is recommended.[4]

First Aid:

Skin Contact: Immediately wash off with plenty of soap and water while removing

contaminated clothing.

Eye Contact: Rinse cautiously with water for at least 15 minutes. Remove contact lenses if

present and easy to do. Continue rinsing and seek immediate medical attention.

Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen.

Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical

attention.

Analytical Quality Control: Purity Determination by
GC
The most common and reliable method for assessing the purity of N,N-Dipropylaniline is Gas

Chromatography with a Flame Ionization Detector (GC-FID). The method's validity rests on

achieving a good separation between the analyte, residual starting materials (aniline, n-

propanol), the intermediate (N-propylaniline), and any side products.

Protocol: GC-FID Purity Assay
Objective: To quantify the purity of a synthesized or received batch of N,N-Dipropylaniline.

Instrumentation & Consumables:
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Gas Chromatograph with FID detector.

Column: A non-polar or mid-polarity column, such as a DB-5 or HP-5 (5% phenyl-

methylpolysiloxane), 30 m x 0.25 mm ID x 0.25 µm film thickness.

Carrier Gas: Helium or Hydrogen, high purity.

Solvent: Dichloromethane or Ethyl Acetate, HPLC grade.

Autosampler vials.

Methodology:

Standard Preparation:

Action: Prepare a standard solution of N,N-Dipropylaniline reference standard at

approximately 1000 µg/mL in the chosen solvent.

Rationale: This standard is used to determine the retention time and response factor of the

analyte.

Sample Preparation:

Action: Accurately weigh approximately 10 mg of the N,N-Dipropylaniline sample into a

10 mL volumetric flask and dilute to volume with the solvent.

Rationale: This creates a sample concentration of ~1000 µg/mL, which is comparable to

the standard and falls within the linear range of the FID.

GC Instrument Parameters (Typical):

Inlet Temperature: 250°C

Injection Volume: 1 µL

Split Ratio: 50:1 (Adjust as needed to avoid column overload)

Carrier Gas Flow: 1.0 mL/min (Constant Flow mode)

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 12 Tech Support

https://www.benchchem.com/product/b1582475/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-n-n-dipropylaniline
https://www.benchchem.com/product/b1582475/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-n-n-dipropylaniline
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1582475?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Oven Program:

Initial Temperature: 80°C, hold for 2 minutes.

Ramp: 15°C/min to 280°C.

Final Hold: Hold at 280°C for 5 minutes.

Detector Temperature: 300°C

Rationale: The temperature program is designed to first elute any volatile solvents or

starting materials at a low temperature, then ramp up to elute the intermediate and the

main analyte with good peak shape and resolution.

Data Analysis & System Validation:

Action: Inject the standard to establish the retention time. Then, inject the sample.

Action: Identify the peak corresponding to N,N-Dipropylaniline in the sample

chromatogram based on its retention time.

Action: Calculate the purity by area percent. Purity (%) = (Area of N,N-Dipropylaniline
Peak / Total Area of All Peaks) x 100.

Self-Validation Check: The peak for N,N-Dipropylaniline should be symmetrical (tailing

factor between 0.9 and 1.5). The baseline should be stable. The presence of significant

peaks at shorter retention times may indicate residual N-propylaniline or aniline, validating

the need for improved purification.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 12 / 12 Tech Support

https://www.benchchem.com/product/b1582475?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1582475?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

